Cas no 176027-90-0 (LY 354740 Hydrate)

• Product Name: LY 354740 Hydrate
• CAS No: 176027-90-0
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 112224
• PubChem ID: 213056
• Update Time: 2025-09-19

LY 354740 Hydrate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)-rel-
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1R,2R,5S,6R)-rel- (9CI)
• LY 354740 Hydrate
• VTAARTQTOOYTES-RGDLXGNYSA-N
• HY-18941
• LY-354740
• J-011170
• Q5348096
• 2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1s,2s,5r,6s)- (9ci)
• [3H]LY354740
• LY366563
• MS-22995
• Eglumegad
• Eglumegad (INN)
• 40F
• (1S,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylicacid
• (1S,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• CHEBI:194387
• LY354740;Eglumetad
• Eglumetad anhydrous
• (2S,6S)-2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• LY 354740
• Bicyclo(3.1.0)hexane-2,6-dicarboxylic acid, 2-amino-, (1S,2S,5R,6S)-
• AT33389
• (rel)-Eglumegad
• (+)-(1S,2S,5R,6S)-2-aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
• (+)-2-Aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
• MFCD04113018
• CS-5052
• 176027-90-0
• CHEMBL8759
• EN300-72644
• A924691
• SCHEMBL481248
• BDBM50397661
• Eglumetad [USAN:INN]
• HY-18941B
• D08908
• AKOS015900075
• NCGC00485401-01
• LY354740
• Eglumetad
• GTPL1393
• AMY14831
• BDBM50056272
• GTPL1396
• (1S,2S,5R,6S)-2-Aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
• 176199-48-7
• CS-0881508
• DTXSID40170094
• BL162676
• 2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY 354740)
• 2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid(LY354740)
• EGLUMETAD [INN]
• UNII-ONU5A67T2S
• [3H]Eglumegad
• (1S,2S,5R,6S)-2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• NS00126117
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1S,2S,5R,6S)-
• ONU5A67T2S

• Inchi： 1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5-,8-/m0/s1
• InChI Key： VTAARTQTOOYTES-RGDLXGNYSA-N
• SMILES： OC([C@H]1[C@@H]2CC[C@@](C(=O)O)([C@@H]21)N)=O

Computed Properties

• Exact Mass: 185.069
• Monoisotopic Mass: 185.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -3.2

Experimental Properties

• Density: 1.569
• Boiling Point: 376.4 °C at 760 mmHg
• Flash Point: 376.4 °C at 760 mmHg
• Refractive Index: 1.619

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives